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Compound of Interest

Compound Name: 4-Aminopyridine

Cat. No.: B3432731

Introduction

4-Aminopyridine (4-AP), also known as Fampridine or Dalfampridine, is a non-selective
blocker of voltage-gated potassium (Kv) channels.[1][2][3][4] It is widely used in research to
study neural conductivity and as a therapeutic agent to improve walking in patients with
multiple sclerosis.[3][5] By blocking Kv channels, 4-AP prolongs the action potential duration,
which can restore conduction in demyelinated axons and enhance neurotransmitter release at
synapses.[5][6][7] Accurate and consistent preparation of 4-AP stock solutions is critical for
obtaining reliable and reproducible experimental results. This document provides detailed
protocols and best practices for the preparation, storage, and handling of 4-Aminopyridine
solutions for research applications.

Mechanism of Action: Restoring Axonal Conduction

In healthy myelinated axons, the internodal potassium channels are shielded by the myelin
sheath. However, in demyelinating diseases like multiple sclerosis, the loss of myelin exposes
these channels.[5][6] The resulting potassium ion (K+) efflux during an action potential can lead
to hyperpolarization and conduction failure. 4-Aminopyridine physically blocks these exposed
Kv channels from the intracellular side, preventing K+ efflux, thereby prolonging depolarization
and helping to restore the propagation of the action potential across the demyelinated
segment.[5][7][8]
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Figure 1: Mechanism of 4-Aminopyridine in Demyelinated Axons.

Quantitative Data

For accurate preparation of solutions, it is essential to know the physicochemical properties
and solubility of 4-Aminopyridine.

Table 1: Physicochemical Properties of 4-Aminopyridine
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Property Value Reference(s)

4-AP, Fampridine,
Synonyms . [11[3][°]
Dalfampridine

Molecular Formula CsHeN2 [1]
Molecular Weight 94.11 g/mol [1]
Appearance White crystalline solid [1109]
Purity Typically =95% to >99% [1]
Melting Point 155-161 °C [9][10]
Boiling Point 273 °C [9][10]

Table 2: Solubility of 4-Aminopyridine in Common Solvents

Solvent Solubility Notes Reference(s)

Soluble up to 100 mM.
~50-83 g/L (~530-880 Heating may be
Water ] ) [11][12]
mM) required for higher

concentrations.[11]

Soluble up to 100 mM.

Dimethyl Sulfoxide ~18-30 mg/mL (~191- Use fresh, anhydrous (13]
(DMSO) 319 mM) DMSO for best
results.[13]
Very soluble.[9][12]
~30 mg/mL (~319 o
Ethanol M) Purge with inert gas [1]
m
recommended.
Dimethylformamide ~30 mg/mL (~319 Purge with inert gas o
(DMF) mM) recommended.[1]
Suitable for direct use
Phosphate-Buffered ~30 mg/mL (~319 ) ) )
] in many biological [1]
Saline (PBS) mM) at pH 7.2

assays.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://en.wikipedia.org/wiki/4-Aminopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminopyridine
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminopyridine
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminopyridine
https://www.sigmaaldrich.com/US/en/product/aldrich/275875
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminopyridine
https://www.sigmaaldrich.com/US/en/product/aldrich/275875
https://www.benchchem.com/product/b3432731?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/181/319/a0152pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/181/319/a0152pis.pdf
https://www.jubilantingrevia.com/uploads/files/39msds_0078GjGhs12Div.3sds4-Aminopyridine.pdf
https://www.selleckchem.com/products/aminopyridine.html
https://www.selleckchem.com/products/aminopyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminopyridine
https://www.jubilantingrevia.com/uploads/files/39msds_0078GjGhs12Div.3sds4-Aminopyridine.pdf
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://cdn.caymanchem.com/cdn/insert/18511.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

Safety Precautions: 4-Aminopyridine is acutely toxic and should be handled with care.[1]
Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses. Handle the solid powder in a chemical fume hood to avoid inhalation.[12]

Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution

This protocol is suitable for experiments where an organic solvent is not desired.
Materials:

e 4-Aminopyridine powder (MW: 94.11 g/mol )

High-purity water (e.g., Milli-Q or HPLC-grade)

Sterile conical tube (15 mL or 50 mL)

Calibrated balance

Vortex mixer

Water bath or heat block (optional)

Procedure:

o Calculate Mass: To prepare 10 mL of a 100 mM stock solution, calculate the required mass
of 4-AP:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) = 0.1 mol/L x 0.010 L x 94.11 g/mol = 0.09411 g = 94.11 mg

o Weighing: Carefully weigh out 94.11 mg of 4-AP powder and transfer it to a 15 mL conical
tube.

» Dissolution: Add approximately 8 mL of high-purity water to the tube.
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e Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes. 4-AP should dissolve to
form a clear, colorless to very faint yellow solution.[11]

e Heating (if necessary): If the solid does not fully dissolve, warm the solution in a water bath
at 37°C for 5-10 minutes, vortexing intermittently.[11]

e Final Volume: Once fully dissolved, add water to bring the final volume to 10 mL.

 Sterilization (Optional): If required for cell culture experiments, sterilize the solution by
passing it through a 0.22 pum syringe filter.

Protocol 2: Preparation of a 100 mM DMSO Stock
Solution

This protocol is ideal for creating a concentrated stock for long-term storage.

Materials:

4-Aminopyridine powder (MW: 94.11 g/mol )

Anhydrous, high-quality DMSO

Sterile microcentrifuge or cryovial tubes

Calibrated balance

Vortex mixer

Procedure:
o Weighing: Weigh out 94.11 mg of 4-AP powder and transfer it to an appropriate tube.
e Dissolution: Add 10 mL of anhydrous DMSO to the tube.

» Mixing: Cap the tube securely and vortex until the solid is completely dissolved. Warming is
typically not necessary with DMSO.
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» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.
This prevents repeated freeze-thaw cycles which can degrade the compound and introduce
moisture.
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Figure 2: General Workflow for Preparing 4-Aminopyridine Solutions.

Storage and Stability

Proper storage is crucial to maintain the potency and integrity of 4-Aminopyridine.

Table 3: Storage and Stability Recommendations

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b3432731?utm_src=pdf-body
https://www.benchchem.com/product/b3432731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Storage )
Form Duration Notes Reference(s)
Temperature

Store in a tightly
sealed container,
protected from
) light.[12] Can
Solid Powder -20°C > 4 years [1]

also be stored at

room

temperature.[12]

[14]

Aqueous
solutions are not
recommended
Aqueous Stock
) 2-8°C < 1 day for long-term [2]
Solution
storage; prepare
fresh if possible.

[1]

For longer-term

storage, freeze in

single-use

aliquots. Avoid
Aqueous Stock repeated freeze-
Solution 20c Up to 1 month thaw cycles. 2l

Ensure the

solution is

precipitate-free

before use.[2]

DMSO Stock -20°C > 6 months DMSO solutions [14][15]
Solution are generally

more stable.

Store in small,

single-use

aliquots to

prevent

contamination
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and degradation
from moisture
absorption by
DMSO.[13]

Best Practice: For all stored solutions, it is recommended to equilibrate the aliquot to room
temperature before opening to prevent condensation from introducing water into the stock.
Before use, visually inspect the solution to ensure no precipitation has occurred. If precipitates
are visible, gently warm and vortex the solution to redissolve the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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